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Compound of Interest

Compound Name: BM-212

Cat. No.: B1667142 Get Quote

For Immediate Reference: BM-212 is classified as harmful if swallowed and very toxic to

aquatic life with long-lasting effects. Under no circumstances should this compound be

disposed of via standard laboratory drains or as regular solid waste.

This document provides essential safety and logistical information for the proper disposal of

BM-212 (CAS No. 146204-42-4), an antimycobacterial compound. Adherence to these

procedures is critical to ensure the safety of laboratory personnel and to prevent environmental

contamination. This guide is intended for researchers, scientists, and drug development

professionals who may handle this substance.

Hazard Identification and Key Data
BM-212 is a pyrrole derivative investigated for its potent antimycobacterial properties. The

primary hazards associated with this compound are its acute oral toxicity and its significant,

long-lasting toxicity to aquatic ecosystems.
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Identifier Value

Chemical Name
1-[[1,5-bis(4-chlorophenyl)-2-methyl-1H-pyrrol-

3-yl]methyl]-4-methylpiperazine

CAS Number 146204-42-4

Molecular Formula C₂₃H₂₅Cl₂N₃

GHS Hazard Statements
H302: Harmful if swallowedH410: Very toxic to

aquatic life with long lasting effects

Personal Protective Equipment (PPE) Before
Disposal
Before beginning any disposal-related activities, all personnel must be equipped with the

following standard laboratory PPE to minimize exposure risks:

Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile).

Eye Protection: Use safety glasses with side-shields or chemical goggles.

Skin and Body Protection: A standard laboratory coat is required.

Step-by-Step Disposal Protocol
The guiding principle for the disposal of BM-212 is to treat it as hazardous chemical waste. The

following step-by-step protocol must be followed:

Step 1: Segregation and Waste Collection

Do not mix BM-212 waste with other chemical waste streams unless compatibility has been

confirmed by a qualified safety officer.

All materials contaminated with BM-212, including unused product, solutions, contaminated

labware (e.g., pipette tips, vials), and spill cleanup materials, must be collected in a

dedicated, clearly labeled hazardous waste container.
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Step 2: Container Selection and Labeling

Use a robust, leak-proof container made of a material compatible with BM-212. A high-

density polyethylene (HDPE) container is a suitable choice.

The container must be securely sealed.

Label the container clearly with the words "Hazardous Waste," the full chemical name "BM-
212," the CAS number "146204-42-4," and the relevant hazard pictograms (e.g., skull and

crossbones for acute toxicity, dead tree and fish for environmental hazard).

Step 3: Storage of Waste

Store the sealed waste container in a designated, well-ventilated hazardous waste

accumulation area.

This area should be away from general laboratory traffic and incompatible materials.

Follow all institutional and local regulations regarding the temporary storage of hazardous

waste.

Step 4: Final Disposal

The final disposal of the BM-212 waste container must be handled by a licensed and

approved hazardous waste disposal company.

Contact your institution's Environmental Health and Safety (EHS) department to arrange for

pickup and disposal.

Provide the EHS office with a copy of the Safety Data Sheet (SDS) for BM-212.[1]

The precautionary statement P501, "Dispose of contents/ container to an approved waste

disposal plant," underscores the necessity of professional disposal.[1]

Step 5: Spill Management

In the event of a spill, avoid creating dust from the solid material.
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If a spill occurs, collect the spillage to prevent it from entering drains or waterways, as per

precautionary statement P391.[1]

Absorb liquid spills with an inert, non-combustible absorbent material (e.g., vermiculite,

sand).

Carefully sweep up solid spills and place all cleanup materials into the designated hazardous

waste container.

Wash the spill area thoroughly with soap and water after the bulk of the material has been

removed.

Experimental Workflow & Disposal Decision
Pathway
The following diagram illustrates the logical workflow for the proper handling and disposal of

BM-212 in a laboratory setting.
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Caption: Decision workflow for the safe disposal of BM-212.
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This guide provides a framework for the safe handling and disposal of BM-212. Always consult

your institution's specific safety protocols and the most current Safety Data Sheet before

handling any chemical. By following these procedures, you contribute to a safer laboratory

environment and protect the ecosystem from the harmful effects of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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